Cas no 4358-72-9 (3-PENTYLMETHANESULPHONATE)

3-PENTYLMETHANESULPHONATE is a sulfonate ester compound commonly utilized as an alkylating agent in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity in nucleophilic substitution reactions, enabling efficient introduction of the pentyl group into target molecules. The compound exhibits good stability under controlled conditions, facilitating handling and storage. It is particularly valued for its selectivity in alkylation processes, making it useful in the synthesis of complex organic intermediates. The methanesulfonate moiety ensures clean reaction pathways with minimal byproducts. Suitable for use in controlled environments, it serves as a versatile reagent in research and industrial settings requiring precise alkylation.

3-PENTYLMETHANESULPHONATE structure

Product Name:3-PENTYLMETHANESULPHONATE

CAS No:4358-72-9

MF:C₆H₁₄O₃S

MW:166.238561153412

CID:929043

PubChem ID:160750

Update Time:2025-06-20

3-PENTYLMETHANESULPHONATE Chemical and Physical Properties

Names and Identifiers

- 3-PENTYLMETHANESULPHONATE
- 3-Pentanol, methanesulfonate
- 4358-72-9
- 3-pentylmethylsulfonic acid
- Methanesulfonic Acid 1-ethyl-propyl ester
- pentan-3-yl methanesulfonate
- 3-Pentyl methanesulfonate
- 3-Pentyl methanesulphonate
- DTXSID10963051
- SCHEMBL6229260
- EN300-7013700
- AKOS006279861
- G47138
- XLYNHFAHRAJPOM-UHFFFAOYSA-N
- BRN 1756935
- Inchi： 1S/C6H14O3S/c1-4-6(5-2)9-10(3,7)8/h6H,4-5H2,1-3H3
- InChI Key： XLYNHFAHRAJPOM-UHFFFAOYSA-N
- SMILES： S(C)(=O)(=O)OC(CC)CC

Computed Properties

Exact Mass: 166.06642
Monoisotopic Mass: 166.06636548g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 51.8Å²

Experimental Properties

PSA: 43.37

3-PENTYLMETHANESULPHONATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7013700-0.05g	pentan-3-yl methanesulfonate	4358-72-9	95%	0.05g	$94.0	2023-05-31
Enamine	EN300-7013700-0.1g	pentan-3-yl methanesulfonate	4358-72-9	95%	0.1g	$140.0	2023-05-31
Enamine	EN300-7013700-0.25g	pentan-3-yl methanesulfonate	4358-72-9	95%	0.25g	$200.0	2023-05-31
Enamine	EN300-7013700-0.5g	pentan-3-yl methanesulfonate	4358-72-9	95%	0.5g	$374.0	2023-05-31
Enamine	EN300-7013700-1.0g	pentan-3-yl methanesulfonate	4358-72-9	95%	1g	$499.0	2023-05-31
Enamine	EN300-7013700-2.5g	pentan-3-yl methanesulfonate	4358-72-9	95%	2.5g	$978.0	2023-05-31
Enamine	EN300-7013700-5.0g	pentan-3-yl methanesulfonate	4358-72-9	95%	5g	$1448.0	2023-05-31
Enamine	EN300-7013700-10.0g	pentan-3-yl methanesulfonate	4358-72-9	95%	10g	$2146.0	2023-05-31
Aaron	AR0074JO-50mg	pentan-3-yl methanesulfonate	4358-72-9	95%	50mg	$155.00	2025-02-14
Aaron	AR0074JO-100mg	pentan-3-yl methanesulfonate	4358-72-9	95%	100mg	$218.00	2025-02-14